Cas no 941913-62-8 (4-N-methyl2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid)

• Product Name: 4-N-methyl2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid
• CAS No: 941913-62-8
• MF: C₂₀H₂₆N₂O₆S₂
• MW: 454.56024312973
• CID: 5442548
• PubChem ID: 18592947
• Update Time: 2025-07-17

4-N-methyl2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[[[2,4-Dimethyl-3-[methyl(phenylsulfonyl)amino]phenyl]sulfonyl]methylamino]butanoic acid
• 4-[[3-[benzenesulfonyl(methyl)amino]-2,4-dimethylphenyl]sulfonyl-methylamino]butanoic acid
• F3211-0054
• AKOS024480374
• 4-[N-methyl2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamido]butanoic acid
• VU0492842-1
• 941913-62-8
• 4-(N,2,4-trimethyl-3-(N-methylphenylsulfonamido)phenylsulfonamido)butanoic acid
• 4-N-methyl2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid

• Inchi： 1S/C20H26N2O6S2/c1-15-12-13-18(30(27,28)21(3)14-8-11-19(23)24)16(2)20(15)22(4)29(25,26)17-9-6-5-7-10-17/h5-7,9-10,12-13H,8,11,14H2,1-4H3,(H,23,24)
• InChI Key： UPWPPRSWMSGMQD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1C)N(C)S(C1C=CC=CC=1)(=O)=O)(N(C)CCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 454.12322890g/mol
• Monoisotopic Mass: 454.12322890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.339±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 656.8±65.0 °C(Predicted)
• pka: 4.58±0.10(Predicted)

Additional information on 4-N-methyl2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid

Comprehensive Analysis of 4-N-methyl-2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid (CAS No. 941913-62-8)

The compound 4-N-methyl-2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid (CAS No. 941913-62-8) is a structurally complex sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular architecture, featuring multiple sulfonamide and methyl groups, makes it a subject of interest for drug discovery and enzyme inhibition studies. Researchers are particularly intrigued by its potential applications in targeting inflammatory pathways and metabolic disorders, aligning with current trends in precision medicine.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The benzenesulfonamidobutanoic acid moiety in this compound is particularly noteworthy, as it shares structural similarities with known enzyme inhibitors and receptor modulators. This has led to increased searches for terms like "sulfonamide drug design" and "CAS 941913-62-8 applications" in scientific databases, reflecting growing academic and industrial interest.

The N-methylbenzenesulfonamido group in this molecule enhances its lipophilicity, a critical factor for bioavailability optimization—a hot topic in pharmacokinetics research. Computational studies suggest this compound may exhibit improved blood-brain barrier penetration compared to simpler sulfonamides, making it relevant to neuropharmacology studies. These properties align with frequent search queries such as "improving drug bioavailability 2024" and "CNS-active sulfonamides."

Synthetic routes to 4-N-methyl-2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid typically involve multi-step protection-deprotection strategies, with the butanoic acid terminus offering opportunities for further derivatization. This synthetic flexibility responds to the pharmaceutical industry's need for structure-activity relationship (SAR) studies, as evidenced by rising searches for "sulfonamide SAR optimization" and "CAS 941913-62-8 synthesis."

From a green chemistry perspective—a major focus in 2024—researchers are exploring eco-friendly modifications to the synthesis of this compound. The presence of multiple hydrogen bond acceptors in its structure also makes it a candidate for cocrystal formation, addressing current interests in "pharmaceutical cocrystals" and "drug solubility enhancement." These aspects position CAS No. 941913-62-8 at the intersection of drug development and formulation science.

Analytical characterization of this compound presents unique challenges due to its polyfunctional nature. Advanced techniques like 2D NMR and high-resolution mass spectrometry are typically required for full structural elucidation, correlating with laboratory professionals' searches for "complex sulfonamide analysis." The compound's chromatographic behavior has also become a case study for HPLC method development in academic settings.

Emerging studies suggest potential structure-based interactions between this sulfonamide derivative and carbonic anhydrase isoforms, linking it to ongoing research in selective enzyme inhibition. This connection has sparked searches combining "CAS 941913-62-8" with "isozyme specificity" in scientific literature. The compound's dual sulfonamide configuration may enable novel binding modes compared to conventional inhibitors.

In formulation development, the acid-base properties of 4-N-methyl-2,4-dimethyl-3-(N-methylbenzenesulfonamido)benzenesulfonamidobutanoic acid require careful consideration due to its multiple ionizable groups. This complexity mirrors industry concerns about "multi-pKa drug formulation"—a trending topic in pharmaceutical technology forums. The compound serves as an excellent model for studying pH-dependent solubility profiles.

The intellectual property landscape surrounding CAS No. 941913-62-8 reflects its commercial potential, with patents focusing on its use as a chemical intermediate for therapeutic agents. This aligns with business intelligence searches for "sulfonamide patent trends 2024." Its structural features continue to inspire scaffold hopping strategies in medicinal chemistry programs worldwide.

As research progresses, the compound's potential in targeted drug delivery systems is being evaluated, particularly through prodrug approaches utilizing its carboxylic acid functionality. This application responds to the increasing demand for "site-specific sulfonamide delivery" solutions in the pharmaceutical sector. The molecule's structural complexity thus offers multiple avenues for innovation in drug development.